Cas no 2228458-01-1 (2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butanedioic acid)

• Product Name: 2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butanedioic acid
• CAS No: 2228458-01-1
• MF: C₉H₈N₄O₄
• MW: 236.1842212677
• CID: 5838114
• PubChem ID: 165965637
• Update Time: 2025-10-29

2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butanedioic acid
• EN300-1731000
• 2228458-01-1
• 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}butanedioic acid

• Inchi： 1S/C9H8N4O4/c14-7(15)2-5(9(16)17)4-1-6-8(10-3-4)12-13-11-6/h1,3,5H,2H2,(H,14,15)(H,16,17)(H,10,11,12,13)
• InChI Key： CTQYGPHVDJVAFA-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1C=NC2C(C=1)=NNN=2)=O

Computed Properties

• Exact Mass: 236.05455475g/mol
• Monoisotopic Mass: 236.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 129Ų

Additional information on 2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}butanedioic acid

2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanedioic acid: A Novel Scaffold for Targeted Therapeutic Development

2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanedioic acid, with the CAS number 2228458-01-1, represents a promising molecule in the field of medicinal chemistry. This compound belongs to the class of 1,2,3-triazole-pyridine hybrids, which have garnered significant attention in recent years due to their unique structural features and potential biological activities. The synthesis of this molecule involves the strategic coupling of a 1,2,3-triazolo[4,5-b]pyridine ring with a butanedioic acid moiety, creating a multifunctional scaffold with diverse pharmacological properties.

Recent studies have highlighted the importance of 1,2,3-triazole-pyridine hybrids in drug discovery. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that these structures can modulate multiple signaling pathways, making them attractive candidates for the treatment of complex diseases such as cancer and neurodegenerative disorders. The butanedioic acid component of this molecule contributes to its solubility and metabolic stability, which are critical factors in drug development.

The chemical structure of 2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanedioic acid is characterized by a conjugated system between the 1,2,3-triazole ring and the pyridine ring, which enhances its electronic properties. This conjugation allows for the formation of hydrogen bonds with target proteins, thereby increasing its binding affinity. The butanedioic acid group also provides additional points of interaction, enabling the molecule to engage multiple binding sites on its target.

One of the key advantages of this compound is its potential for targeted drug delivery. The 1,2,3-triazole ring has been shown to interact with specific receptors, while the butanedioic acid moiety can enhance cellular uptake. This dual functionality makes the molecule particularly suitable for the development of therapeutics for diseases where precise targeting is essential. Recent research has also explored the use of this scaffold in in vivo models to assess its efficacy and safety.

Studies published in 2024 have demonstrated that 1,2,3-triazole-pyridine hybrids can exhibit anti-cancer properties by inhibiting key enzymes involved in cell proliferation. For example, a study published in ACS Chemical Biology reported that these compounds can selectively target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. This finding underscores the potential of 2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanedioic acid as a candidate for cancer therapy.

Another important aspect of this molecule is its pharmacokinetic profile. The butanedioic acid group contributes to its solubility, which is crucial for oral bioavailability. Additionally, the 1,2,3-triazole ring can enhance the molecule's stability in biological environments, reducing the risk of degradation. These properties make the compound a strong candidate for further development in pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,2,3-triazole-pyridine hybrids, including 2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanedioic acid. Techniques such as click chemistry and microwave-assisted synthesis have been employed to optimize the production process, ensuring high yields and purity. These methods are critical for the scalability of drug development programs.

The butanedioic acid moiety of this molecule also plays a role in its antioxidant properties. Studies have shown that compounds containing this group can scavenge free radicals, which is beneficial for the treatment of oxidative stress-related diseases. This dual functionality highlights the versatility of the molecule in therapeutic applications.

Furthermore, the 1,2,3-triazole ring has been shown to exhibit anti-inflammatory effects in preclinical studies. A 2023 study published in Pharmaceutical Research demonstrated that these compounds can modulate inflammatory pathways, making them potential candidates for the treatment of autoimmune disorders. The combination of these properties in 2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanedioic acid makes it a promising candidate for further investigation.

The application of 1,2,3-triazole-pyridine hybrids in drug development has also been extended to the treatment of neurodegenerative diseases. Research published in 2024 in Neuropharmacology indicated that these compounds can cross the blood-brain barrier, which is essential for targeting neurological conditions. This property of 2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanedioic acid makes it a valuable candidate for the development of therapeutics for Alzheimer's and Parkinson's diseases.

Despite its promising properties, the development of 2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanedioic acid is not without challenges. One of the main hurdles is ensuring its selectivity for target proteins while minimizing off-target effects. Ongoing research is focused on optimizing the molecular structure to enhance its specificity and reduce potential side effects.

In conclusion, 2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanedioic acid with the CAS number 2228458-01-1 is a molecule of significant interest in medicinal chemistry. Its unique structural features and potential biological activities make it a promising candidate for the development of therapeutics for a range of diseases. Continued research into its properties and applications is expected to yield valuable insights and advancements in drug discovery.

Further studies are needed to fully understand the therapeutic potential of 1,2,3-triazole-pyridine hybrids, including 2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanedioic acid. The exploration of its pharmacological properties, mechanism of action, and safety profile will be crucial for its advancement in pharmaceutical applications. As research in this field progresses, the potential of this compound to contribute to the treatment of various diseases will become increasingly evident.

The development of 2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanedioic acid represents a significant step forward in the quest for novel therapeutics. Its unique combination of structural features and potential biological activities positions it as a promising candidate for further investigation. As the field of medicinal chemistry continues to evolve, the role of compounds like this in the development of new drugs will become increasingly important.

In summary, 2-{3H-1,2,3-triazolo[4,5-b]pyridin-6-yl}butanedioic acid with the CAS number 2228458-01-1 is a molecule that holds great promise in the field of drug discovery. Its unique structural features and potential biological activities make it a valuable candidate for the development of therapeutics for a variety of diseases. Continued research into its properties and applications is essential for its advancement in pharmaceutical applications.